N-(2,5-dimethoxyphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O4/c1-27-17-7-8-19(28-2)18(11-17)23-21(26)15-6-9-20(25)24(13-15)12-14-4-3-5-16(22)10-14/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key: KBIADWQFVCZRFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O4 and its molecular weight is 382.391. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Material Science Applications

• Synthesis of Analogues and Derivatives : This compound serves as a precursor or intermediate in the synthesis of complex molecules with potential applications in medicinal chemistry and material science. For instance, the synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analogue of the osteoarthritis drug rhein, demonstrates the role of related compounds in developing therapeutics with improved systemic exposure (Owton et al., 1995).
• Development of Aromatic Polyamides : The compound's structural motifs are valuable for synthesizing aromatic polyamides with unique properties, such as high thermal stability and solubility in various organic solvents. These materials are potential candidates for creating high-performance polymers with applications in electronics, coatings, and advanced materials engineering (Yang et al., 1999).

Pharmacological Applications

• HIV Integrase Inhibition : Derivatives of the compound have been explored for their potential as HIV integrase inhibitors, a critical target in the treatment of AIDS. Research indicates that certain modifications can yield compounds with potent inhibitory activity against the HIV-integrase-catalyzed strand transfer process, showcasing the therapeutic potential of these derivatives in antiviral therapy (Pace et al., 2007).